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Introduction
1-Ethyl-3-methylimidazolium methanesulfonate, often abbreviated as [EMIM][OMs] or

[EMIM][MeSO₃], is a room-temperature ionic liquid (RTIL) that has garnered significant interest

across various scientific and industrial fields.[1] Its unique combination of properties, including

low volatility, good thermal stability, and tunable physicochemical characteristics, makes it a

promising candidate for applications ranging from a green solvent in chemical synthesis to an

electrolyte in electrochemical devices. This technical guide provides a comprehensive overview

of the core chemical properties of [EMIM][OMs], detailed experimental protocols for their

measurement, and visualizations to illustrate key relationships and workflows.

Core Physicochemical Properties
The chemical and physical properties of 1-Ethyl-3-methylimidazolium methanesulfonate are

summarized in the tables below. These values represent a compilation of data from various

sources to provide a comparative overview.
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Property Value Temperature (°C) Pressure (atm)

Molecular Formula C₇H₁₄N₂O₃S - -

Molecular Weight 206.26 g/mol - -

CAS Number 145022-45-3 - -

Appearance Colorless or buff liquid Room Temperature -

Melting Point 24 °C - -

Thermal Conductivity 0.2 W/m/K 27 1

Heat Capacity 397 J/K/mol 20 1

Sources:[1][2][3][4][5]

Density and Viscosity
Property Value Temperature (°C) Pressure (atm)

Density 1.24 g/cm³ 23 -

1.24 g/cm³ 25 1

Viscosity 135 cP (135 mPa·s) 25 -

1083.7 mPa·s 0 -

150.6 mPa·s 25.35 -

Sources:[1][2][3][4][6]
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Property Value Temperature (°C) Pressure (atm)

Electrical Conductivity 3.69 mS/cm 30 -

0.26 S/m (2.6 mS/cm) 25 1

Refractive Index 1.496 (Na D-line) 25 1

Surface Tension 0.048 N/m 30 -

Solubility

Soluble in water,

acetone, and

methanol.

- -

Sources:[1][2][3][4][7][8]

Experimental Protocols
The following sections detail the standard methodologies for determining the key

physicochemical properties of ionic liquids like [EMIM][OMs].

Density Measurement
The density of ionic liquids is typically measured using an oscillating U-tube densimeter.

Methodology:

Calibration: The instrument is calibrated using substances of known density, such as dry air

and ultrapure water, at the desired temperature.

Sample Preparation: The ionic liquid sample is carefully degassed and dried under vacuum

to remove any absorbed water or other volatile impurities, as these can significantly affect

density measurements.

Measurement: A small, precise volume of the ionic liquid is injected into the oscillating U-

tube. The instrument measures the period of oscillation of the tube, which is directly related

to the density of the fluid it contains.
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Temperature Control: The temperature of the sample cell is precisely controlled throughout

the measurement, typically with a stability of ±0.01 K, as density is highly temperature-

dependent.

Data Acquisition: The density is calculated from the oscillation period using the calibration

constants. Measurements are typically repeated to ensure reproducibility.

Viscosity Measurement
The viscosity of ionic liquids is commonly determined using a rotational rheometer or a capillary

viscometer.

Methodology (Rotational Rheometer):

Instrument Setup: A cone-plate or parallel-plate geometry is selected. The instrument is

calibrated and the temperature control system is set to the desired measurement

temperature.

Sample Loading: A small sample of the degassed and dried ionic liquid is placed onto the

lower plate. The upper geometry is lowered to the correct gap distance.

Shear Rate Application: A controlled shear rate is applied to the sample, and the resulting

shear stress is measured. For a Newtonian fluid, the viscosity is the ratio of shear stress to

shear rate.

Temperature Sweep: To determine the temperature dependence of viscosity, measurements

are performed over a range of temperatures, allowing the sample to equilibrate at each

setpoint.

Data Analysis: The viscosity is reported in Pascal-seconds (Pa·s) or centipoise (cP). The

data can be fitted to models such as the Vogel-Fulcher-Tammann (VFT) equation to describe

the temperature dependence.

Thermal Stability Analysis (TGA)
Thermogravimetric analysis (TGA) is the standard method for evaluating the thermal stability of

ionic liquids.
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Methodology:

Sample Preparation: A small, accurately weighed sample of the ionic liquid (typically 5-10

mg) is placed in a TGA pan (e.g., alumina or platinum).

Instrument Setup: The TGA is programmed with a specific temperature ramp, for example,

from room temperature to 600 °C at a heating rate of 10 °C/min. The analysis is conducted

under a controlled atmosphere, typically an inert gas like nitrogen, to prevent oxidative

degradation.

Measurement: The TGA continuously measures the mass of the sample as a function of

temperature.

Data Analysis: The resulting TGA curve plots the percentage of mass loss versus

temperature. The onset decomposition temperature (T_onset) is a key parameter, often

determined as the intersection of the baseline tangent and the tangent of the decomposition

curve.

Conductivity Measurement
The ionic conductivity is measured using a conductivity meter equipped with a specialized

probe.

Methodology:

Calibration: The conductivity cell is calibrated using standard solutions of known conductivity

(e.g., aqueous KCl solutions).

Sample Preparation: The ionic liquid is dried to minimize water content, as water can

significantly influence conductivity.

Measurement: The conductivity probe is immersed in the ionic liquid sample. The

measurement is typically performed in a temperature-controlled environment.

AC Impedance: An AC voltage is applied across the electrodes of the probe to avoid

polarization effects, and the resulting impedance is measured. The conductivity is then

calculated from the cell constant and the measured resistance.
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Temperature Dependence: Measurements are often repeated at various temperatures to

understand the relationship between temperature and ionic conductivity.

Visualizations
Structure-Property Relationship
The following diagram illustrates the relationship between the molecular structure of 1-Ethyl-3-
methylimidazolium methanesulfonate and its key physicochemical properties.

Figure 1: Structure-Property Relationship of [EMIM][OMs]
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Figure 1: Structure-Property Relationship of [EMIM][OMs]

Experimental Workflow for Ionic Liquid Characterization
This diagram outlines a general experimental workflow for the comprehensive characterization

of a new or uncharacterized ionic liquid.
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Figure 2: General Workflow for Ionic Liquid Characterization
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Figure 2: General Workflow for Ionic Liquid Characterization
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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